4-ethoxy-N-(4-ethylphenyl)benzamide

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: 4-ethoxy-N-(4-ethylphenyl)benzamide
• InChI: InChI=1S/C17H19NO2/c1-3-13-5-9-15(10-6-13)18-17(19)14-7-11-16(12-8-14)20-4-2/h5-12H,3-4H2,1-2H3,(H,18,19)
• InChI Key: LUTRNRMYTRCENL-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OCC

Description

4-ethoxy-N-(4-ethylphenyl)benzamide is a chemical compound that belongs to the class of benzamides. This compound has been widely studied in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 4-ethoxy-N-(4-ethylphenyl)benzamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response, and their inhibition can lead to reduced inflammation, pain, and fever.
Biochemical and Physiological Effects:
Studies have shown that 4-ethoxy-N-(4-ethylphenyl)benzamide has anti-inflammatory, analgesic, and antipyretic effects. It has been found to reduce the production of prostaglandins, which are involved in the inflammatory response. Additionally, it has been found to reduce pain and fever in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethoxy-N-(4-ethylphenyl)benzamide in lab experiments is its potential as a new drug candidate. Its anti-inflammatory, analgesic, and antipyretic properties make it a promising candidate for the development of new drugs. However, one limitation is the lack of understanding of its exact mechanism of action, which can make it difficult to develop more effective drugs based on this compound.

Future Directions

There are several future directions for the study of 4-ethoxy-N-(4-ethylphenyl)benzamide. One direction is to further investigate its potential as a new drug candidate for the treatment of inflammatory diseases, pain, and fever. Another direction is to study its potential as an anticancer agent, as it has been found to inhibit the growth of cancer cells. Additionally, further research is needed to fully understand its mechanism of action and to develop more effective drugs based on this compound.
In conclusion, 4-ethoxy-N-(4-ethylphenyl)benzamide is a chemical compound that has been widely studied in scientific research for its potential applications in various fields. Its anti-inflammatory, analgesic, and antipyretic properties make it a promising candidate for the development of new drugs. However, further research is needed to fully understand its mechanism of action and to develop more effective drugs based on this compound.

Synthesis Methods

The synthesis of 4-ethoxy-N-(4-ethylphenyl)benzamide involves the reaction of 4-ethylphenylamine with 4-ethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is purified by recrystallization to obtain a white solid.

Scientific Research Applications

4-ethoxy-N-(4-ethylphenyl)benzamide has been studied for its potential applications in various scientific fields. It has been found to have anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the development of new drugs. Additionally, it has been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells.